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Compound of Interest

Compound Name: Celangulatin C

Cat. No.: B12390426

Celangulatin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celangulatin C is a naturally occurring sesquiterpene polyol ester, a class of complex organic
molecules known for their diverse biological activities. Isolated from the root bark of Celastrus
angulatus, Celangulatin C has demonstrated notable insecticidal properties, positioning it as a
compound of interest in the development of novel botanical pesticides.[1][2][3][4] This technical
guide provides a comprehensive overview of the known physical and chemical properties of
Celangulatin C, details the experimental protocols for its isolation and characterization, and
visualizes the experimental workflow for its study.

Physical and Chemical Properties

The physical and chemical characteristics of Celangulatin C have been determined through a
series of analytical techniques. These properties are crucial for its identification, synthesis, and
formulation in potential applications. The key quantitative data are summarized in the table
below.
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Property Value Source
Molecular Formula C32H42013 [1]
Molecular Weight 634.67 g/mol [1]
Appearance White powder [5]
Melting Point 110-112 °C [1]
Optical Rotation [a]?*D: -5.0° (¢, CHCIs) [1]

. . 280.4 pg/mL (against
Insecticidal Activity (LDso) _ [21[31[4]
Mythimna separata)

Experimental Protocols
Isolation and Purification of Celangulatin C

Celangulatin C, along with other sesquiterpene esters, was isolated from the root bark of
Celastrus angulatus through a multi-step extraction and chromatographic process. The general
methodology is outlined below:

o Extraction: The air-dried and powdered root bark of C. angulatus is extracted with a low-polar
solvent, such as toluene.

o Bioassay-Guided Fractionation: The crude extract undergoes bioassay-guided fractionation
to isolate the insecticidal components. This involves monitoring the biological activity of
different fractions against a target insect species, such as Mythimna separata (the Oriental
armyworm).

o Chromatography: The active fractions are then subjected to repeated column
chromatography to separate the individual compounds. The specific techniques employed
include:

o Macroporous Resin Column Chromatography: For initial separation of compounds from
the crude extract.

o RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography): For the final
purification of the isolated compounds to yield pure Celangulatin C.[5]
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Structure Elucidation

The chemical structure of Celangulatin C was determined using a combination of
spectroscopic methods. These techniques provide detailed information about the molecule's
connectivity, stereochemistry, and functional groups.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-FAB-MS) was used to
determine the elemental composition and molecular weight of Celangulatin C.[2]

« Infrared (IR) Spectroscopy: IR spectroscopy was employed to identify the presence of key
functional groups, such as hydroxyl (-OH) and ester (C=0) moieties.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments was crucial
for elucidating the complex structure of Celangulatin C. This included:

o 'H-NMR: To identify the types and connectivity of protons in the molecule.
o 1BC-NMR: To determine the number and types of carbon atoms.

o 2D-NMR (HMBC): Heteronuclear Multiple Bond Correlation was used to establish long-
range correlations between protons and carbons, which was instrumental in determining
the distribution of the ester groups.[2]

The structure was ultimately elucidated as 1[3,2[3,8[3-triacetoxy-9a-benzoyloxy-13-
isobutanoyloxy-4a,6a-dihydroxy-B-dihydroagarofuran.[2]

Visualizations

The following diagrams illustrate the key experimental and logical workflows related to the
study of Celangulatin C.
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Isolation and Characterization Workflow for Celangulatin C.

Conclusion
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Celangulatin C represents a promising lead compound in the field of natural product-based
insecticides. Its complex structure and potent biological activity warrant further investigation.
This guide provides a foundational understanding of its known properties and the
methodologies used for its study, serving as a valuable resource for researchers in natural
products chemistry, entomology, and agrochemical development. Further research into its
mechanism of action, synthesis of analogues for structure-activity relationship studies, and field
efficacy trials will be crucial in realizing its potential as a commercial insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/product/b12390426?utm_src=pdf-custom-synthesis
https://www.asau.ru/files/pdf/2415984.pdf
https://www.tandfonline.com/doi/pdf/10.1080/14786410701192967
https://www.tandfonline.com/doi/abs/10.1080/14786410701192967
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.benchchem.com/product/b12390426#physical-and-chemical-properties-of-celangulatin-c
https://www.benchchem.com/product/b12390426#physical-and-chemical-properties-of-celangulatin-c
https://www.benchchem.com/product/b12390426#physical-and-chemical-properties-of-celangulatin-c
https://www.benchchem.com/product/b12390426#physical-and-chemical-properties-of-celangulatin-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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